molecular formula C17H17FN4O2 B2734760 5-((3-fluoro-4-methylphenyl)amino)-1,3,6-trimethylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione CAS No. 946357-62-6

5-((3-fluoro-4-methylphenyl)amino)-1,3,6-trimethylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione

Cat. No. B2734760
CAS RN: 946357-62-6
M. Wt: 328.347
InChI Key: OPCGBBRVKKDPKL-UHFFFAOYSA-N
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Description

The compound “5-((3-fluoro-4-methylphenyl)amino)-1,3,6-trimethylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione” is a pyrimidine derivative . Pyrimidines are aromatic heterocyclic compounds that contain two nitrogen atoms at positions 1 and 3 of the six-membered ring . They display a range of pharmacological effects including antioxidants, antibacterial, antiviral, antifungal, antituberculosis, and anti-inflammatory .

Scientific Research Applications

Synthesis and Characterization

Research into compounds structurally related to "5-((3-fluoro-4-methylphenyl)amino)-1,3,6-trimethylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione" includes the synthesis and characterization of pyrido[2,3-d]pyrimidine derivatives. For instance, Ashraf et al. (2019) explored the synthesis of novel (hydroxybenzoyl)pyrido[2,3-d]pyrimidine heterocycle derivatives. These compounds were thoroughly characterized using spectral techniques, including NMR and X-ray diffraction analysis, indicating the compound's potential in the development of new materials or drugs with unique properties (Ashraf et al., 2019).

Biological Activities

The biological activities of pyrido[2,3-d]pyrimidine derivatives have been a subject of interest in several studies. Aksinenko et al. (2016) synthesized a series of 5,5-bis(trifluoromethyl)-5,6-dihydropyrimido[4,5-d]pyrimidine-2,4(1H,3H)-diones, which were screened for their antimicrobial activities against a range of Gram-positive and Gram-negative bacteria, as well as the fungus Candida albicans. Some of these compounds showed promising antimicrobial activity, suggesting potential applications in developing new antibacterial and antifungal agents (Aksinenko et al., 2016).

Advanced Materials and Chemical Synthesis

The structural features of pyrido[2,3-d]pyrimidine derivatives also make them suitable candidates for the development of advanced materials. For example, Castillo et al. (2018) described the synthesis of 3-formylpyrazolo[1,5-a]pyrimidines as intermediates for preparing functional fluorophores. These compounds exhibited significant fluorescence properties, making them potential candidates for use as fluorescent probes in biological and environmental applications (Castillo et al., 2018).

properties

IUPAC Name

5-(3-fluoro-4-methylanilino)-1,3,6-trimethylpyrido[2,3-d]pyrimidine-2,4-dione
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H17FN4O2/c1-9-5-6-11(7-12(9)18)20-14-10(2)8-19-15-13(14)16(23)22(4)17(24)21(15)3/h5-8H,1-4H3,(H,19,20)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OPCGBBRVKKDPKL-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C=C(C=C1)NC2=C3C(=NC=C2C)N(C(=O)N(C3=O)C)C)F
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H17FN4O2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

328.34 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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